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Compound of Interest

Compound Name: (R)-JNJ-40418677

Cat. No.: B15615884

Get Quote

For Researchers, Scientists, and Drug Development Professionals

(R)-JNJ-40418677, chemically known as 2-(S)-(3,5-bis(4-(trifluoromethyl)phenyl)phenyl)-4-

methylpentanoic acid, is a potent and selective γ-secretase modulator (GSM) that has been

investigated for its potential as a disease-modifying therapy for Alzheimer's disease. Unlike γ-

secretase inhibitors, which broadly suppress enzyme activity and can lead to mechanism-

based toxicities, GSMs allosterically modulate the enzyme to selectively reduce the production

of the aggregation-prone amyloid-β 42 (Aβ42) peptide, while increasing the formation of

shorter, less amyloidogenic Aβ species. This technical guide provides a comprehensive

overview of the synthesis and purification of this important research compound.

While the specific, detailed experimental protocol for the synthesis of (R)-JNJ-40418677 is

primarily documented in a specific reference (Ho, et al. Biochemistry2009, 48, 1183–1197),

which is not publicly available in its entirety, this guide outlines a representative synthetic

approach based on established organic chemistry principles and analogous syntheses of

similar terphenyl carboxylic acid derivatives found in the patent and scientific literature.

I. Synthetic Strategy Overview
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The synthesis of (R)-JNJ-40418677, a chiral biaryl carboxylic acid, can be logically broken

down into two key stages: the construction of the central terphenyl core and the introduction of

the chiral α-substituted carboxylic acid moiety. A plausible retrosynthetic analysis suggests a

convergent approach, where the terphenyl backbone is assembled first, followed by the

attachment of the chiral side chain.

A generalized workflow for the synthesis is depicted below:
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1,3-Dibromo-5-iodobenzene + 2 eq. 4-(Trifluoromethyl)phenylboronic acid --[Pd catalyst, base]-

-> 3,5-Bis(4-(trifluoromethyl)phenyl)bromobenzene
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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